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Introduction

Military jet fuels such as JP-5 and JP-8 are complex mixtures of hundreds of hydrocarbons. To

facilitate computational fluid dynamics (CFD) and detailed chemical kinetic modeling of

combustion processes, simplified surrogate fuels are developed. These surrogates are

composed of a limited number of well-characterized hydrocarbon components and are

formulated to reproduce the essential physical and chemical properties of the target real fuel.[1]

[2] Key target properties for surrogate formulation often include cetane number (CN),

hydrogen-to-carbon (H/C) ratio, density, viscosity, distillation curve, and threshold sooting index

(TSI).[1][2]

Military jet fuels typically contain a significant fraction of iso-alkanes (branched-chain paraffins),

which influence their combustion properties, particularly ignition delay and knock resistance.[2]

[3] While highly branched alkanes like iso-cetane (2,2,4,4,6,8,8-heptamethylnonane) are

commonly used in surrogate formulations, there is a need to explore other branched isomers

that may better represent the range of iso-alkanes present in real fuels.[3][4] This document

outlines the rationale and protocols for incorporating 2,5-dimethyloctane as a representative

branched alkane in military jet fuel surrogates.
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2,5-Dimethyloctane is a C10 branched alkane. Its inclusion in a surrogate mixture can help to

fine-tune properties such as density, viscosity, and ignition characteristics, offering a potential

improvement over simpler iso-alkane representatives. While direct experimental data for 2,5-
dimethyloctane within a military jet fuel surrogate is not extensively published, its known

physical properties and the established role of similar branched alkanes provide a strong basis

for its consideration. A related isomer, 2,6-dimethyloctane, has been included in patented

surrogate formulations.

Data Presentation
Physical and Chemical Properties of 2,5-Dimethyloctane
and Common Surrogate Components
The following table summarizes key physical and chemical properties of 2,5-dimethyloctane
alongside other common components used in military jet fuel surrogate formulation. This allows

for a comparative assessment of its suitability.

Property
2,5-
Dimethyloct
ane

n-Dodecane Iso-cetane Toluene Decalin

Molecular

Formula
C10H22[5] C12H26 C16H34 C7H8 C10H18

Molecular

Weight (

g/mol )

142.28[5] 170.34 226.44 92.14 138.25

Density @

20°C (g/cm³)

~0.735

(estimated)
0.749 0.783 0.867 0.880

Boiling Point

(°C)
157-159[6] 216.2 249 110.6 187-195

Cetane

Number (CN)

Estimated 35-

45
~75

100 (by

definition)
~12 ~45

H/C Ratio 2.2 2.17 2.13 1.14 1.8
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Note: Some properties for 2,5-dimethyloctane are estimated based on its structure and data

for similar isomers. Experimental verification is required.

Example Surrogate Formulations Incorporating 2,5-
Dimethyloctane
The following table presents hypothetical surrogate mixtures for a target military jet fuel (e.g.,

JP-5), incorporating 2,5-dimethyloctane. The compositions are designed to meet typical target

properties.

Component
Surrogate A (mole
fraction)

Surrogate B (mole
fraction)

Rationale for
Inclusion

n-Dodecane 0.40 0.35

Represents linear

alkanes, influences

cetane number.

2,5-Dimethyloctane 0.25 0.30

Represents branched

alkanes, impacts

ignition delay and

density.

Decalin 0.10 0.15

Represents

cycloalkanes, affects

density and sooting.

Toluene 0.25 0.20

Represents aromatics,

influences sooting and

density.

Target Properties

Calculated H/C Ratio ~1.95 ~1.98
Matches typical jet

fuel range.

Estimated Cetane

Number
~42 ~44

Within the typical

range for military jet

fuels (40-55).
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Experimental Protocols
Surrogate Formulation and Preparation
Objective: To prepare a homogeneous surrogate fuel mixture with precise composition.

Materials:

n-Dodecane (99%+ purity)

2,5-Dimethyloctane (99%+ purity)

Decalin (mixture of cis and trans, 99%+ purity)

Toluene (99.8%+ purity)

Analytical balance (±0.0001 g)

Volumetric flasks or sealed containers

Magnetic stirrer and stir bars

Protocol:

Calculate the required mass of each component based on the desired mole fractions and the

total volume of the surrogate mixture.

Tare a clean, dry, and sealable container on the analytical balance.

Add the calculated mass of each component to the container, recording the exact mass

added. It is recommended to add the least volatile components first.

Seal the container tightly to prevent evaporation.

Place the container on a magnetic stirrer and mix for at least 30 minutes to ensure a

homogeneous mixture.

Store the prepared surrogate in a cool, dark place in a sealed container.
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Measurement of Physical Properties
Objective: To experimentally determine the key physical properties of the formulated surrogate

and compare them to the target military jet fuel.

Protocols:

Density: Measure the density of the surrogate mixture at a controlled temperature (e.g.,

20°C) using a digital density meter (e.g., Anton Paar DMA series) according to ASTM D4052.

Viscosity: Determine the kinematic viscosity of the surrogate at a specified temperature (e.g.,

-20°C and 40°C) using a viscometer according to ASTM D445.

Distillation Curve: Obtain the distillation curve of the surrogate fuel using automated

distillation apparatus following ASTM D86. This provides information on the volatility of the

mixture.

Flash Point: Measure the flash point of the surrogate using a Pensky-Martens closed-cup

tester as per ASTM D93. This is a critical safety parameter for military fuels.[2]

Combustion Property Evaluation
Objective: To assess the combustion characteristics of the surrogate fuel, particularly its ignition

behavior and sooting tendency, and compare them to the target fuel.

Protocols:

Derived Cetane Number (DCN): Determine the DCN of the surrogate mixture using an

Ignition Quality Tester (IQT) according to ASTM D6890. The DCN is a key parameter for

emulating the autoignition quality of the fuel.[2]

Ignition Delay Time Measurement:

Shock Tube: Measure high-temperature ignition delay times by shock-heating the fuel/air

mixture to a desired temperature and pressure and monitoring for the onset of ignition

(e.g., via pressure trace or emission spectroscopy).[1]
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Rapid Compression Machine (RCM): Measure low-to-intermediate temperature ignition

delay times by rapidly compressing the fuel/air mixture to simulate engine compression.[1]

Laminar Flame Speed: Measure the laminar flame speed of the surrogate/air mixture using a

counterflow twin-flame burner or a spherically expanding flame in a combustion bomb. This

provides data for validating kinetic models.[1]

Sooting Tendency (Threshold Sooting Index - TSI): Determine the TSI of the surrogate by

measuring the smoke point in a standardized lamp (ASTM D1322). The TSI is a measure of

a fuel's propensity to form soot.[1]
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Caption: Workflow for formulating and validating a military jet fuel surrogate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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